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Compound of Interest

Compound Name: 1,3-Dibromo-2,4,6-trinitrobenzene

Cat. No.: B076181 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the spectroscopic characterization of 1,3-Dibromo-2,4,6-
trinitrobenzene. Due to the limited availability of specific experimental spectroscopic data for

this compound in publicly accessible databases and literature, this document provides a

comprehensive overview of the expected spectroscopic characteristics based on the analysis

of structurally related compounds and general principles of spectroscopic interpretation for

nitroaromatic compounds. Detailed experimental protocols are outlined to guide researchers in

obtaining and interpreting the necessary data.

Predicted Spectroscopic Data
While specific experimental data for 1,3-Dibromo-2,4,6-trinitrobenzene is not readily

available, the following tables summarize the expected key spectroscopic features based on

the analysis of similar brominated and nitrated benzene derivatives. These predictions are

intended to serve as a reference for experimental data acquisition and interpretation.

Table 1: Predicted ¹H and ¹³C NMR Spectral Data
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Nucleus
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Notes

¹H 8.5 - 9.0 Singlet

The single aromatic

proton is expected to

be significantly

deshielded due to the

strong electron-

withdrawing effects of

the three nitro groups

and two bromine

atoms.

¹³C ~150 (C-NO₂) Singlet

Carbons bearing nitro

groups are expected

at the downfield end

of the aromatic region.

~130-140 (C-Br) Singlet

Carbons attached to

bromine atoms will

also be downfield,

influenced by both

halogen and nitro

group effects.

~120-125 (C-H) Singlet

The carbon atom

bonded to the single

proton.

Table 2: Predicted Infrared (IR) Spectroscopy Data
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Functional Group
Predicted
Wavenumber
(cm⁻¹)

Intensity Vibrational Mode

Aromatic C-H 3100 - 3000 Weak Stretching

Nitro (NO₂)
1550 - 1520 and 1350

- 1330
Strong

Asymmetric and

Symmetric Stretching

C=C Aromatic 1600 - 1450 Medium to Weak Ring Stretching

C-N 870 - 830 Medium Stretching

C-Br 700 - 500 Strong Stretching

Table 3: Predicted Mass Spectrometry Data

Ion Type Predicted m/z Ratio Notes

Molecular Ion [M]⁺ 371, 373, 375

The isotopic pattern for two

bromine atoms (⁷⁹Br and ⁸¹Br)

will result in a characteristic M,

M+2, M+4 pattern with relative

intensities of approximately

1:2:1.

[M-NO₂]⁺ 325, 327, 329

Loss of a nitro group is a

common fragmentation

pathway for nitroaromatic

compounds.

[M-NO₂-NO₂]⁺ 279, 281, 283
Subsequent loss of a second

nitro group.

[M-Br]⁺ 292, 294 Loss of a bromine atom.

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data for

1,3-Dibromo-2,4,6-trinitrobenzene. These should be adapted based on the specific
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instrumentation and laboratory safety procedures.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of the solid sample in a suitable

deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in an NMR tube. The choice of

solvent is critical to ensure the compound is fully dissolved and to avoid interference with the

aromatic proton signal.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended

for better signal resolution.

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Set the spectral width to cover the aromatic region (approximately 0-10 ppm).

Use a sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

A larger number of scans will be necessary compared to ¹H NMR due to the lower natural

abundance of ¹³C.

Techniques such as DEPT (Distortionless Enhancement by Polarization Transfer) can be

used to aid in the assignment of carbon signals.

2.2 Infrared (IR) Spectroscopy

Sample Preparation:

KBr Pellet Method: Mix a small amount of the solid sample (1-2 mg) with approximately

100-200 mg of dry potassium bromide (KBr) powder. Grind the mixture to a fine powder

and press it into a transparent pellet using a hydraulic press.
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Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto

the ATR crystal and apply pressure to ensure good contact.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample holder or clean ATR crystal.

Place the prepared sample in the instrument and record the sample spectrum.

The spectrum is typically collected over the range of 4000-400 cm⁻¹.

2.3 Mass Spectrometry

Instrumentation: A mass spectrometer, for example, one coupled with a Gas Chromatograph

(GC-MS) or utilizing Electrospray Ionization (ESI-MS).

GC-MS Protocol:

Sample Preparation: Dissolve a small amount of the sample in a volatile organic solvent

(e.g., dichloromethane or acetone).

GC Conditions: Use a capillary column suitable for separating aromatic compounds. The

injector temperature should be set to ensure volatilization without thermal decomposition.

A temperature program for the oven should be developed to achieve good separation.

MS Conditions: Electron Ionization (EI) is a common method for nitroaromatic compounds.

The mass analyzer should be scanned over a range that includes the expected molecular

ion and fragment masses.

ESI-MS Protocol:

Sample Preparation: Dissolve the sample in a solvent compatible with ESI, such as

acetonitrile or methanol, often with a small amount of formic acid or ammonium acetate to

promote ionization.

Infusion: The sample solution can be directly infused into the mass spectrometer.
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MS Conditions: Operate in either positive or negative ion mode to determine which

provides better signal intensity for the molecular ion and key fragments.

Visualization of Experimental Workflows
The following diagrams illustrate the general workflows for the spectroscopic analysis of 1,3-
Dibromo-2,4,6-trinitrobenzene.

NMR Spectroscopy Workflow
FT-IR Spectroscopy Workflow
Mass Spectrometry Workflow

To cite this document: BenchChem. [Spectroscopic Analysis of 1,3-Dibromo-2,4,6-
trinitrobenzene: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076181#spectroscopic-data-for-1-3-dibromo-2-4-6-
trinitrobenzene-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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